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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-5-iodobenzaldehyde
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 3-Bromo-5-iodobenzaldehyde (CAS No. 188813-09-4). Adherence to these

guidelines is essential for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Classification
3-Bromo-5-iodobenzaldehyde is classified as a hazardous substance. A summary of its

hazard classifications according to the Globally Harmonized System (GHS) is provided below.

Hazard Class GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.[1][2]

Serious Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity -

Single Exposure
H335

May cause respiratory

irritation.[1][2]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 3-Bromo-5-
iodobenzaldehyde. The following table details the required PPE.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Glasses

Must have side shields and

meet ANSI Z.87.1 standards.

[3]

Chemical Splash Goggles
Required when there is a

potential for splashing.[3]

Face Shield

Should be worn in conjunction

with safety glasses or goggles

for maximum protection during

procedures with a high risk of

splashing or explosion.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

[2]

Body Protection Laboratory Coat
Must be fully buttoned with

long sleeves.

Chemical-Resistant Apron

Recommended when handling

larger quantities of the

substance.

Respiratory Protection Chemical Fume Hood

All handling of the solid

compound and its solutions

must be conducted in a

certified chemical fume hood.

[4]

Respirator

In the event of a large spill or if

a fume hood is unavailable, a

NIOSH-approved respirator is

necessary.
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Engineering Controls:

All work with 3-Bromo-5-iodobenzaldehyde must be performed in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[4]

An operational eyewash station and safety shower must be immediately accessible in the

work area.

Personal Hygiene and Safety Practices:

Avoid all direct contact with the chemical, including the inhalation of dust and fumes, and

contact with skin and eyes.[4][5]

The consumption of food and beverages, as well as smoking, is strictly prohibited in the

laboratory.

Thoroughly wash hands with soap and water after handling the chemical and before exiting

the laboratory.

Handling of Solid Chemical:

To prevent the generation of dust, open containers carefully within a fume hood.

Utilize appropriate tools, such as a spatula, for weighing and transferring the solid material.

In the case of a spill, immediately follow the specified cleanup procedures.

Preparation of Solutions:

When dissolving the solid, add it gradually to the solvent to prevent splashing.

All containers must be clearly labeled with the chemical name, concentration, and

appropriate hazard warnings.

Storage Procedures:

Store 3-Bromo-5-iodobenzaldehyde in a tightly sealed container in a cool, dry, and well-

ventilated location.[4]
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Keep the compound segregated from incompatible materials, such as strong oxidizing

agents.[4]

The recommended storage conditions are at a temperature of 2-8°C, in a dark place, and

under an inert atmosphere.[1]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids

intermittently. Seek immediate medical attention.

[5]

Skin Contact

In case of skin contact, immediately flush the

affected area with plenty of water for at least 15

minutes while removing all contaminated

clothing and shoes. Seek medical attention.[5]

Inhalation

Move the individual to fresh air immediately. If

breathing has ceased, provide artificial

respiration. If breathing is labored, administer

oxygen. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the individual is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Spill and Disposal Management
Small Spills (Solid):

Wearing the appropriate PPE, carefully sweep up the spilled solid, taking care to avoid the

generation of dust.
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Place the collected material into a properly labeled and sealed container designated for

hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning with

soap and water.

Large Spills:

Evacuate and secure the area to prevent unauthorized entry.

Immediately notify your institution's Environmental Health and Safety (EHS) department.

Cleanup of large spills should only be performed by personnel with specialized training in

hazardous waste management.

Waste Disposal:

All waste materials containing 3-Bromo-5-iodobenzaldehyde must be managed as

hazardous waste.

Collect solid and liquid waste in separate, clearly labeled, and securely sealed containers.

Dispose of all hazardous waste in accordance with your institution's EHS-approved

procedures. Do not discard in standard trash or pour down the drain.[2]
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Workflow for the Safe Handling of 3-Bromo-5-iodobenzaldehyde
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Caption: A logical workflow for the safe handling and disposal of 3-Bromo-5-
iodobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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